Cas no 36556-41-9 (1,5-dichloro-2,3-difluorobenzene)

• Product Name: 1,5-dichloro-2,3-difluorobenzene
• CAS No: 36556-41-9
• MF: C₆H₂Cl₂F₂
• MW: 182.982886791229
• CID: 3951230
• PubChem ID: 18965800
• Update Time: 2025-04-24

1,5-dichloro-2,3-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,5-dichloro-2,3-difluoro-
• 1,5-dichloro-2,3-difluorobenzene
• 36556-41-9
• SCHEMBL9421248
• 1,3-Dichloro-4,5-difluorobenzene

• Inchi： 1S/C6H2Cl2F2/c7-3-1-4(8)6(10)5(9)2-3/h1-2H
• InChI Key： IUSXJNYNOFNTHP-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC(Cl)=CC(F)=C1F

Computed Properties

• Exact Mass: 181.9501618Da
• Monoisotopic Mass: 181.9501618Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Additional information on 1,5-dichloro-2,3-difluorobenzene

Benzene, 1,5-dichloro-2,3-difluoro- (CAS No. 36556-41-9): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Benzene, 1,5-dichloro-2,3-difluoro- (CAS No. 36556-41-9) is a fluorinated and chlorinated derivative of benzene that has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural and electronic properties. This compound, characterized by its two chlorine atoms at the 1 and 5 positions and two fluorine atoms at the 2 and 3 positions, exhibits distinct reactivity and utility in various synthetic applications. Its molecular structure imparts a high degree of stability while also making it a versatile intermediate in the synthesis of more complex molecules.

The chemical properties of Benzene, 1,5-dichloro-2,3-difluoro- (CAS No. 36556-41-9) are influenced by the presence of both chlorine and fluorine substituents. The electron-withdrawing nature of these halogens enhances the electrophilicity of the benzene ring, making it more susceptible to nucleophilic substitution reactions. This characteristic is particularly valuable in pharmaceutical synthesis, where such intermediates are often employed in the construction of biologically active compounds.

In recent years, researchers have been exploring the potential of Benzene, 1,5-dichloro-2,3-difluoro- (CAS No. 36556-41-9) as a building block in the development of novel agrochemicals. The fluorine atoms introduce lipophilicity and metabolic stability, which are desirable traits in crop protection agents. Studies have demonstrated its utility in synthesizing herbicides and fungicides that exhibit enhanced efficacy and reduced environmental impact compared to traditional formulations.

The pharmaceutical industry has also shown considerable interest in this compound. Its structural motif is found in several drug candidates that are currently undergoing preclinical evaluation. The chloro and fluoro substituents contribute to the compound's bioavailability and binding affinity to biological targets. For instance, derivatives of Benzene, 1,5-dichloro-2,3-difluoro- (CAS No. 36556-41-9) have been investigated for their potential as kinase inhibitors and antiviral agents.

One of the most compelling aspects of Benzene, 1,5-dichloro-2,3-difluoro- (CAS No. 36556-41-9) is its role in materials science. The electron-deficient nature of the fluoro-substituted benzene ring makes it an excellent candidate for organic electronics applications. Researchers have utilized this compound in the synthesis of organic semiconductors and light-emitting diodes (OLEDs), where its stability and electronic properties contribute to improved device performance.

The synthesis of Benzene, 1,5-dichloro-2,3-difluoro- (CAS No. 36556-41-9) typically involves multi-step reactions starting from commercially available benzene derivatives. Advanced catalytic methods have been developed to improve yield and selectivity during these processes. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the chloro and fluoro groups with high precision.

The safety profile of Benzene, 1,5-dichloro-2,3-difluoro- (CAS No. 36556-41-9) is another critical consideration in its industrial application. While it is not classified as a hazardous substance under standard regulatory frameworks, proper handling procedures must be followed to minimize exposure risks. Personal protective equipment (PPE) such as gloves and safety goggles is recommended during laboratory work involving this compound.

In conclusion, Benzene, 1,5-dichloro-2,3-difluoro- (CAS No. 36556-41-9) represents a fascinating example of how structural modifications can enhance the utility of a simple aromatic ring. Its applications span across pharmaceuticals, agrochemicals, and materials science, underscoring its importance as a chemical intermediate. As research continues to uncover new possibilities for this compound, its role in advancing chemical innovation is likely to grow even further.